Alirocumab
Alirocumab
Alirocumab is a human monoclonal IgG1 antibody, which binds to proprotein convertase subtilisin kexin type 9 (PCSK9) and inhibits circulating PCSK9 from binding to the low density lipoprotein (LDL) receptor (LDLR), preventing PCSK9-mediated LDLR degradation and permitting LDLR to recycle back to the liver cell surface.
Brand Name:
Vulcanchem
CAS No.:
1245916-14-6
VCID:
VC0179492
InChI:
SMILES:
Molecular Formula:
C6472H9996N1736O2032S42
Molecular Weight:
146000
Alirocumab
CAS No.: 1245916-14-6
Main Products
VCID: VC0179492
Molecular Formula: C6472H9996N1736O2032S42
Molecular Weight: 146000
| CAS No. | 1245916-14-6 |
|---|---|
| Product Name | Alirocumab |
| Molecular Formula | C6472H9996N1736O2032S42 |
| Molecular Weight | 146000 |
| Description | Alirocumab is a human monoclonal IgG1 antibody, which binds to proprotein convertase subtilisin kexin type 9 (PCSK9) and inhibits circulating PCSK9 from binding to the low density lipoprotein (LDL) receptor (LDLR), preventing PCSK9-mediated LDLR degradation and permitting LDLR to recycle back to the liver cell surface. |
| Synonyms | REGN-727; SAR-236553 |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume